N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea

• IUPAC Name: 1-(4-ethylphenyl)-3-[(4-methoxyphenyl)methyl]urea
• InChI: InChI=1S/C17H20N2O2/c1-3-13-4-8-15(9-5-13)19-17(20)18-12-14-6-10-16(21-2)11-7-14/h4-11H,3,12H2,1-2H3,(H2,18,19,20)
• InChI Key: XPBXHAOSRIBQPD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea, also known as EMBI, is a chemical compound that has been widely studied for its potential applications in scientific research. EMBI is a urea derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising compound for use in laboratory experiments. In

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea is not fully understood, but it is believed to involve the inhibition of protein kinases. Protein kinases are enzymes that phosphorylate proteins, which can activate or deactivate them. N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea has been shown to inhibit the activity of protein kinases by binding to the ATP-binding site on the kinase enzyme, which prevents the enzyme from phosphorylating its target proteins.
Biochemical and Physiological Effects
N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea has been shown to have a variety of biochemical and physiological effects. In addition to its role as a protein kinase inhibitor, N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea has been shown to have anti-inflammatory and anti-cancer properties. N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea has also been shown to inhibit the growth of certain types of bacteria, making it a potential candidate for use as an antibacterial agent.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea in laboratory experiments is its specificity for protein kinases. Because N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea binds to the ATP-binding site on kinase enzymes, it is highly selective for these enzymes and does not affect other cellular processes. However, one limitation of using N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea is its relatively low potency compared to other kinase inhibitors. This can make it difficult to achieve complete inhibition of kinase activity in some experiments.

Future Directions

There are several potential future directions for research on N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea. One area of interest is the development of more potent N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea analogs that can achieve greater inhibition of protein kinases. Another area of interest is the study of the anti-inflammatory and anti-cancer properties of N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea, which could lead to the development of new therapies for these diseases. Finally, the antibacterial properties of N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea could be further explored to identify potential applications in the treatment of bacterial infections.

Synthesis Methods

The synthesis of N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea involves the reaction of 4-ethylphenyl isocyanate with 4-methoxybenzylamine in the presence of a catalyst. The resulting product is N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea, which can be purified through recrystallization or column chromatography. The synthesis of N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea has been well-established in the literature, and it is considered to be a relatively straightforward process.

Scientific Research Applications

N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea has been studied for its potential applications in a variety of scientific research fields, including biochemistry, pharmacology, and toxicology. One of the primary applications of N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea is as a tool for studying the role of protein kinases in cellular signaling pathways. N-(4-ethylphenyl)-N'-(4-methoxybenzyl)urea has been shown to inhibit the activity of protein kinases, which are enzymes that play a critical role in the regulation of cellular processes such as cell growth, differentiation, and apoptosis.